27178-34-3(Phenol,(1,1-dimethylethyl)-),tert-Butylphenol

Phenol,(1,1-dimethylethyl)- Properties

Names and Identifiers

- Phenol,(1,1-dimethylethyl)-
- tert-Butylphenol
- Phenol, (1,1-dimethylethyl)-
- (1,1-dimethylethyl)-Phenol
- tert-butyl phenol (mixed isomers)
- InChIKey： WJQOZHYUIDYNHM-UHFFFAOYSA-N
- Inchi： 1S/C10H14O/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7,11H,1-3H3
- SMILES： CC(C1C=CC=CC=1O)(C)C

Computed Properties

Exact Mass: 150.104465
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 150.104465
Heavy Atom Count: 11
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 20.2

Experimental Properties

Refractive Index: 1.513
Boiling Point: 221°Cat760mmHg
Melting Point: -6.8 deg C
Flash Point: 98.9°C
Density: 0.971

Phenol,(1,1-dimethylethyl)- Synthesis

Synthetic Circuit 1

98-29-3

27178-34-3

98-06-6

3178-22-1

Reaction Conditions

1.1R:H2, C:Nb2O5, C:Ir, S:544-76-3, 10 h, 200°C, 10 bar

Reference

: Selective Hydrodeoxygenation of Lignin-Derived Phenols to Aromatics Catalyzed by Nb2O5-Supported Iridium

By Jeantelot, Gabriel et al, ACS Omega, 2022, 7(35), 31561-31566

Synthetic Circuit 2

98-29-3

27178-34-3

98-06-6

3178-22-1

Reaction Conditions

1.1R:H2, C:Ir, C:Nb2O5, S:544-76-3, 3 h, 80°C; 2 h, 250°C, 10 bar

Reference

: Selective hydrodeoxygenation of lignin-derived phenols to aromatics catalyzed by Nb2O5-supported iridium

By Jeantelot, Gabriel et al, ChemRxiv, 2022, From ChemRxiv, 1-4

Phenol,(1,1-dimethylethyl)- Raw materials

4-Tert-Butylcatechol

Phenol,(1,1-dimethylethyl)- Preparation Products

tert-Butylbenzene (98-06-6)

Phenol,(1,1-dimethylethyl)- Related Literature

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Cas no 27178-34-3 (Phenol,(1,1-dimethylethyl)-)

Phenol,(1,1-dimethylethyl)- Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phenol,(1,1-dimethylethyl)- Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Phenol,(1,1-dimethylethyl)- Raw materials

Phenol,(1,1-dimethylethyl)- Preparation Products

Phenol,(1,1-dimethylethyl)- Related Literature

27178-34-3 (Phenol,(1,1-dimethylethyl)-) Related Products